Cas no 1006436-36-7 (2-{(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylsulfanyl}acetic acid)

• Product Name: 2-{(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylsulfanyl}acetic acid
• CAS No: 1006436-36-7
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• MDL: MFCD04970054
• CID: 3059475
• PubChem ID: 19576658
• Update Time: 2025-10-29

2-{(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(((4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl)thio)acetic acid
• 2-{(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylsulfanyl}acetic acid
• GQB43636
• {[(4-CHLORO-3,5-DIMETHYLPYRAZOL-1-YL)METHYL]SULFANYL}ACETIC ACID
• BBL039996
• AKOS000310650
• CS-0264260
• EN300-92481
• 1006436-36-7
• 2-[(4-chloro-3,5-dimethylpyrazol-1-yl)methylsulfanyl]acetic acid
• STK349691
• 2-(((4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl)thio)aceticacid
• {[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid
• 2-{[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid
• {[(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]THIO}ACETIC ACID

• MDL： MFCD04970054
• Inchi： 1S/C8H11ClN2O2S/c1-5-8(9)6(2)11(10-5)4-14-3-7(12)13/h3-4H2,1-2H3,(H,12,13)
• InChI Key： KLEFKPOMCOXBCL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(CSCC(=O)O)C=1C

Computed Properties

• Exact Mass: 234.0229765Da
• Monoisotopic Mass: 234.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.4Ų